Cas no 1805160-51-3 (4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805160-51-3
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4844744
• Update Time: 2025-11-03

4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-2-3-1-4(7(18)19)17-6(8(11,12)13)5(3)20-9(14,15)16/h1H,2H2,(H,18,19)
• InChI Key： XVXVWPZMKNPFEJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)O)N=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid

Introduction to 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805160-51-3) and Its Emerging Applications in Chemical Biology

4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1805160-51-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and industrial applications. The presence of multiple functional groups, including a chloromethyl moiety, a trifluoromethoxy substituent, and a trifluoromethyl group, endows this molecule with distinct chemical properties that make it a valuable scaffold for drug discovery and material science research.

The chloromethyl group in the molecular structure of 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid serves as a reactive handle for further functionalization. This feature allows chemists to introduce additional moieties through nucleophilic substitution reactions, enabling the synthesis of complex derivatives with tailored biological properties. Such modifications are particularly useful in the development of novel pharmaceuticals, where precise control over molecular architecture is crucial for optimizing potency, selectivity, and pharmacokinetic profiles.

Moreover, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The electron-withdrawing nature of these substituents enhances the molecule's binding affinity to biological targets, making it an attractive candidate for further exploration in medicinal chemistry. Recent studies have highlighted the potential of trifluorinated compounds in modulating enzyme activity and receptor interactions, underscoring their significance in modern drug development.

In recent years, researchers have been increasingly interested in leveraging computational methods to predict the biological activity of heterocyclic compounds like 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid. Advanced computational models, such as molecular docking and quantum mechanical calculations, have enabled scientists to elucidate the molecular interactions between this compound and its potential targets. These studies have revealed promising leads for treating various diseases, including inflammatory disorders and neurological conditions.

The versatility of this compound also extends to material science applications. The unique electronic properties conferred by the fluorinated groups make it a suitable candidate for designing advanced materials with enhanced thermal stability and chemical resistance. Such materials are increasingly demanded in industries ranging from electronics to aerospace, where performance under extreme conditions is paramount.

One of the most compelling aspects of 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid is its role as an intermediate in synthesizing more complex molecules. Its structural framework provides a robust platform for constructing intricate scaffolds that mimic natural products or designed heterocycles with high specificity. This has opened up new avenues for developing targeted therapies that can selectively interact with disease-causing pathways.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Modern synthetic methodologies, including flow chemistry and catalytic processes, have improved the efficiency of these reactions, making it more feasible to produce large quantities for research and commercial purposes. The ability to scale up synthesis while maintaining quality control is essential for translating laboratory discoveries into viable therapeutic agents.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial when producing compounds like 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid on an industrial scale. This involves rigorous quality assurance protocols to guarantee consistency and safety across batches. Additionally, environmental considerations must be addressed to minimize waste generation and reduce the ecological footprint of production processes.

Future research directions may explore novel derivatives of this compound that exhibit enhanced bioavailability or reduced toxicity. By integrating machine learning algorithms with experimental data, scientists can accelerate the discovery process by predicting promising analogs with minimal trial-and-error experimentation. This interdisciplinary approach holds great promise for accelerating innovation in chemical biology.

In conclusion,4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805160-51-3) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique combination of functional groups makes it a valuable tool for drug discovery, material science, and beyond. As research continues to uncover new possibilities enabled by this compound,its significance is expected to grow further, driving advancements across multiple scientific disciplines.